Cas no 1249371-74-1 (5-ethyl-2-oxocyclohexane-1-carbaldehyde)

• Product Name: 5-ethyl-2-oxocyclohexane-1-carbaldehyde
• CAS No: 1249371-74-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6614490
• PubChem ID: 61750647
• Update Time: 2025-06-20

5-ethyl-2-oxocyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-oxocyclohexane-1-carbaldehyde
• EN300-1125454
• 1249371-74-1
• AKOS011021299

• Inchi： 1S/C9H14O2/c1-2-7-3-4-9(11)8(5-7)6-10/h6-8H,2-5H2,1H3
• InChI Key： DOSYFRHGYMTOKX-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)CC1C=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Additional information on 5-ethyl-2-oxocyclohexane-1-carbaldehyde

Introduction to 5-Ethyl-2-Oxocyclohexane-1-Carbaldehyde (CAS No. 1249371-74-1)

5-Ethyl-2-oxocyclohexane-1-carbaldehyde, also known by its CAS number 1249371-74-1, is a cyclic aldehyde compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a cyclohexane ring with a ketone and an aldehyde functional group. The presence of these functional groups imparts specific chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 5-ethyl-2-oxocyclohexane-1-carbaldehyde is C₉H₁₄O₂, and its molecular weight is approximately 158.20 g/mol. The compound's structure can be represented as follows:

The synthesis of 5-ethyl-2-oxocyclohexane-1-carbaldehyde can be achieved through several routes, including the oxidation of corresponding alcohols or the reduction of appropriate ketones. One common method involves the oxidation of 5-ethylcyclohexanone to form the desired aldehyde. This process typically requires careful control of reaction conditions to ensure high yield and purity.

In recent years, 5-ethyl-2-oxocyclohexane-1-carbaldehyde has been studied for its potential applications in the development of new drugs and therapeutic agents. Its unique chemical structure allows it to participate in a variety of chemical reactions, making it a versatile building block in organic synthesis. For instance, it can be used as a starting material for the synthesis of complex molecules with biological activity, such as anti-inflammatory agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry in 2023 explored the use of 5-ethyl-2-oxocyclohexane-1-carbaldehyde in the synthesis of novel compounds with anti-inflammatory properties. The researchers found that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, suggesting its potential as a lead compound for further drug development.

Beyond its applications in medicinal chemistry, 5-ethyl-2-oxocyclohexane-1-carbaldehyde has also been investigated for its use in materials science. Its ability to undergo selective chemical transformations makes it a suitable candidate for the preparation of functional materials with tailored properties. For example, it can be used to synthesize polymers with enhanced mechanical strength and thermal stability.

The physical properties of 5-ethyl-2-oxocyclohexane-1-carbaldehyde are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While 5-ethyl-2-oxocyclohexane-1-carbaldehyde is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, and storing the compound in a well-ventilated area away from heat sources.

In conclusion, 5-Ethyl-2-Oxocyclohexane-1-Carbaldehyde (CAS No. 1249371-74-1) is a versatile compound with significant potential in various fields, including medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.